Cas no 479553-01-0 (1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid)

1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid is a heterocyclic carboxylic acid derivative with a fused pyrrole-pyridine core, serving as a versatile building block in medicinal chemistry and organic synthesis. Its rigid bicyclic structure and functional carboxyl group make it valuable for designing pharmacologically active compounds, particularly in kinase inhibitor development and drug discovery. The compound exhibits favorable reactivity for amide bond formation, enabling its incorporation into larger molecular frameworks. Its electron-rich aromatic system also facilitates further derivatization via electrophilic substitution or metal-catalyzed cross-coupling reactions. The scaffold's structural similarity to privileged pharmacophores enhances its utility in creating bioactive molecules with potential applications in oncology and CNS therapeutics.
1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid structure
479553-01-0 structure
Product name:1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid
CAS No:479553-01-0
MF:C8H6N2O2
MW:162.1454
MDL:MFCD08272236
CID:68253
PubChem ID:22477426

1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid
    • 7-Azaindole-4-carboxylic acid
    • 7-Azaindole-4-carboxylic acid.
    • HPPPHDPVSYYWCH-UHFFFAOYSA-N
    • BCP26057
    • RP09281
    • VP11093
    • PB26351
    • ST1090528
    • AB1011628
    • AB0025070
    • W6464
    • 1H-pyrrolo[2,3-b]pyridine
    • DTXSID50625964
    • SY013958
    • MFCD08272236
    • SCHEMBL1456822
    • 1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid, AldrichCPR
    • A1-04832
    • Z1198176788
    • 1H-PYRROLO[2,3-B]PYRIDINE-4-CARBOXYLICACID
    • AKOS006286252
    • EN300-111208
    • FT-0650544
    • 479553-01-0
    • LF-0737
    • AMY9966
    • J-519083
    • 1H-pyrrolo[2,3-b]pyridine-4 carboxylic acid
    • CS-0003983
    • A827405
    • MDL: MFCD08272236
    • Inchi: 1S/C8H6N2O2/c11-8(12)6-2-4-10-7-5(6)1-3-9-7/h1-4H,(H,9,10)(H,11,12)
    • InChI Key: HPPPHDPVSYYWCH-UHFFFAOYSA-N
    • SMILES: O([H])C(C1C([H])=C([H])N=C2C=1C([H])=C([H])N2[H])=O

Computed Properties

  • Exact Mass: 162.042927g/mol
  • Surface Charge: 0
  • XLogP3: 0.8
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 162.042927g/mol
  • Monoisotopic Mass: 162.042927g/mol
  • Topological Polar Surface Area: 66Ų
  • Heavy Atom Count: 12
  • Complexity: 196
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • Melting Point: >330℃
  • PSA: 65.98000
  • LogP: 1.26110

1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB00136-10G
1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid
479553-01-0 97%
10g
¥ 2,046.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB00136-50G
1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid
479553-01-0 97%
50g
¥ 8,448.00 2023-04-13
Key Organics Ltd
LF-0737-100G
1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid
479553-01-0 >97%
100g
£3300.00 2023-09-09
Enamine
EN300-111208-10.0g
1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid
479553-01-0 95.0%
10.0g
$367.0 2025-02-21
eNovation Chemicals LLC
D494035-5G
1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid
479553-01-0 97%
5g
$220 2024-05-23
Ambeed
A239719-5g
1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid
479553-01-0 97%
5g
$170.0 2025-02-21
Apollo Scientific
OR308050-5g
1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid
479553-01-0
5g
£335.00 2023-09-02
Ambeed
A239719-250mg
1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid
479553-01-0 97%
250mg
$19.0 2025-02-21
Enamine
EN300-111208-0.5g
1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid
479553-01-0 95.0%
0.5g
$33.0 2025-02-21
Apollo Scientific
OR308050-1g
1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid
479553-01-0
1g
£115.00 2023-09-02

1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid Production Method

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Amadis Chemical Company Limited
(CAS:479553-01-0)1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid
A827405
Purity:99%
Quantity:5g
Price ($):153.0